Cas no 2171757-87-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid)

1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a piperidine-3-carboxylic acid backbone and a 4-methoxybutanoyl side chain, offering versatility in constructing modified peptide sequences. The Fmoc group ensures orthogonal protection compatibility in solid-phase peptide synthesis (SPPS), facilitating selective deprotection under mild basic conditions. This compound is particularly valuable for introducing constrained conformational elements or functionalized side chains into peptide architectures. Its synthetic utility is enhanced by the methoxybutanoyl moiety, which can influence peptide solubility and secondary structure. The product is characterized by high purity and stability, making it suitable for demanding peptide chemistry applications requiring precise control over molecular design.
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid structure
2171757-87-0 structure
Product Name:1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid
CAS No:2171757-87-0
MF:C26H30N2O6
MW:466.526207447052
CID:5888507
PubChem ID:165538737
Update Time:2025-10-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid
    • 2171757-87-0
    • EN300-1505747
    • 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]piperidine-3-carboxylic acid
    • Inchi: 1S/C26H30N2O6/c1-33-14-12-23(24(29)28-13-6-7-17(15-28)25(30)31)27-26(32)34-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)
    • InChI Key: FQYACJMKSDJELY-UHFFFAOYSA-N
    • SMILES: O(C(NC(CCOC)C(N1CCCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 105Ų

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid Pricemore >>

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Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid (CAS: 2171757-87-0)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid (CAS: 2171757-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block for novel bioactive compounds.

Recent studies have focused on the synthetic pathways and optimization of this compound, given its role as a key intermediate in the production of complex peptides. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methoxybutanoylpiperidine moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity through optimized coupling conditions and purification techniques, which are critical for scaling up production in pharmaceutical settings.

In addition to its synthetic utility, the biological activity of derivatives of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid has been explored. Preliminary in vitro studies suggest that these derivatives exhibit promising interactions with specific protein targets, including enzymes involved in inflammatory pathways. This has sparked interest in their potential as anti-inflammatory agents or modulators of immune responses.

Further investigations into the pharmacokinetic properties of this compound and its derivatives are underway. Early results indicate favorable stability and bioavailability profiles, which are essential for their development into viable therapeutic agents. However, challenges remain in optimizing their selectivity and minimizing off-target effects, which are common hurdles in peptide-based drug development.

The integration of computational modeling and high-throughput screening has accelerated the identification of optimal structural modifications to enhance the efficacy and safety of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area, potentially leading to clinical trials in the near future.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidine-3-carboxylic acid (CAS: 2171757-87-0) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Continued research into its synthetic applications and biological activities holds the potential to yield innovative therapeutic solutions for a range of medical conditions.

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